Ammonium chromate Ammonium chromate
Brand Name: Vulcanchem
CAS No.: 7788-98-9
VCID: VC0147837
InChI: InChI=1S/Cr.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2
SMILES: [NH4+].[NH4+].[O-][Cr](=O)(=O)[O-]
Molecular Formula: Cr-H2-O4.2H3-N
Molecular Weight: 152.07

Ammonium chromate

CAS No.: 7788-98-9

Cat. No.: VC0147837

Molecular Formula: Cr-H2-O4.2H3-N

Molecular Weight: 152.07

* For research use only. Not for human or veterinary use.

Ammonium chromate - 7788-98-9

Specification

CAS No. 7788-98-9
Molecular Formula Cr-H2-O4.2H3-N
Molecular Weight 152.07
IUPAC Name diazanium;dioxido(dioxo)chromium
Standard InChI InChI=1S/Cr.2H3N.4O/h;2*1H3;;;;/q;;;;;2*-1/p+2
SMILES [NH4+].[NH4+].[O-][Cr](=O)(=O)[O-]

Introduction

Chemical Identity and Structural Properties

Ammonium chromate is an inorganic salt with the chemical formula (NH₄)₂CrO₄. It consists of two ammonium ions (NH₄⁺) and one chromate ion (CrO₄²⁻). The compound has a molecular weight of 152.07 g/mol and is officially registered under CAS number 7788-98-9 . The molecular formula can also be represented as CrH₈N₂O₄ or alternatively as CrH₂O₄·2H₃N .

This compound is known by various synonyms in scientific and industrial contexts, including:

  • Neutral ammonium chromate

  • Diammonium chromate

  • Ammonium chromate(VI)

  • Chromic acid (H₂CrO₄), diammonium salt

  • Ammonium monochromate

The chemical structure features chromium in the hexavalent oxidation state, which contributes to both its distinctive properties and significant toxicity concerns.

Physical Properties

Ammonium chromate exhibits distinctive physical characteristics that facilitate its identification and appropriate handling in laboratory and industrial settings.

PropertyValue
AppearanceYellow to yellow-orange crystalline solid
OdorAmmonia odor
Melting point180°C (decomposes)
Density1.91 g/mL at 25°C
Physical formCrystalline
ColorYellow-orange
Water solubilityHighly soluble (1M at 20°C, clear yellow solution)
Other solubilitySlightly soluble in liquid ammonia, acetone, methanol; insoluble in ethanol
Specific gravity1.91

The compound appears as bright yellow crystals that shimmer when exposed to light. When dissolved in water, it produces a vibrant yellow solution with a characteristic ammonia smell .

Chemical Properties

Reactivity Profile

Ammonium chromate functions as a strong oxidizing agent due to the presence of hexavalent chromium. This oxidative capacity makes it useful in various chemical reactions but also presents significant safety concerns .

The compound reacts readily with reducing agents, often violently. When heated, it decomposes rather than melting cleanly, producing various chromium oxides depending on the conditions .

Stability and Decomposition

Like ammonium dichromate, ammonium chromate is thermodynamically unstable. When heated to approximately 180°C, it undergoes decomposition rather than a traditional phase transition. This decomposition is exothermic and, once initiated, proceeds to completion .

The thermal decomposition of ammonium chromate has been studied alongside related compounds such as ammonium dichromate and trichromate. When heated at temperatures ranging from approximately 118° to 205°C, these compounds undergo slow changes accompanied by the evolution of ammonia, ultimately leaving a black residue .

Chemical Incompatibilities

Ammonium chromate exhibits numerous chemical incompatibilities that must be considered for safe handling:

  • Incompatible with reducing agents, potentially causing violent reactions

  • Contact with combustible materials can cause fire and explosions

  • Reacts with organic and readily oxidizable substances

  • Incompatible with hydrazine and other strong reducing agents

  • Corrosive to metals

Preparation Methods

Several methods exist for synthesizing ammonium chromate, with variations in starting materials and reaction conditions.

Synthesis from Potassium Dichromate

A documented laboratory preparation involves the reaction of potassium dichromate with sodium carbonate, followed by treatment with ammonia solution:

  • Potassium dichromate is dissolved in water by heating

  • Sodium carbonate is added in small portions, producing the reaction:
    K₂Cr₂O₇ + Na₂CO₃ → K₂CrO₄ + Na₂CrO₄ + CO₂

  • After cooling to room temperature, 20% ammonia solution is added along with ethanol

  • This causes the precipitation of ammonium chromate as a yellow powder

  • The precipitate is filtered, washed with ammonia solution and ethanol, and dried

This method has been reported to yield approximately 60% of the theoretical amount based on the starting dichromate .

Direct Neutralization Method

Ammonium chromate can also be prepared by the direct neutralization of chromic acid with ammonium hydroxide, followed by crystallization:

H₂CrO₄ + 2NH₄OH → (NH₄)₂CrO₄ + 2H₂O

This method requires careful pH control to ensure complete neutralization without forming related compounds.

Purification Techniques

To obtain high-purity ammonium chromate, specific purification techniques are recommended:

Applications and Uses

Ammonium chromate finds applications across multiple industries due to its distinctive chemical properties.

Photographic Applications

One of the most significant applications of ammonium chromate is in photography, where it serves as:

  • A sensitizer for gelatin coatings

  • A component in photosensitive films containing PVA (polyvinyl alcohol), ammonium dichromate, and phosphors

  • A photoactive site in the production of phosphor rasters for television screens and related devices

Textile Industry Applications

In the textile industry, ammonium chromate is utilized for:

  • Textile printing pastes

  • Fixing chromate dyes on wool

  • Serving as a mordant for dyeing pigments

Analytical and Research Applications

The compound serves various analytical and research functions:

  • As an analytical reagent in chemistry

  • As a catalyst for various chemical reactions

  • As a reagent for preparing solid heterogeneous oxidizing agents for liquid-phase oxidation of alcohols

Industrial Applications

Additional industrial applications include:

  • Manufacturing of alizarin and chrome alum

  • Leather tanning processes

  • Oil purification

  • Use as a fungicide and fire retardant

  • Corrosion inhibition

Hazard TypeClassification
Acute ToxicityToxic by inhalation
Irritation PotentialStrong irritant to skin, eyes, and respiratory tract
CarcinogenicityConfirmed carcinogen
MutagenicityMutation data reported
Exposure LimitsACGIH: TWA 0.0002 mg/m³; STEL 0.0005 mg/m³ (Skin)
OSHA: Ceiling 0.1 mg/m³
NIOSH: IDLH 15 mg/m³; TWA 0.0002 mg/m³

Hexavalent chromium compounds like ammonium chromate are recognized carcinogens, particularly associated with lung cancer through inhalation exposure .

Chemical Hazards

Beyond its toxicity, ammonium chromate presents several chemical hazards:

  • Functions as a powerful oxidizer

  • Presents an explosion hazard when shocked or heated

  • When heated to decomposition, emits toxic fumes including NH₃, CrO₃, and NOₓ

  • Can cause fires when in contact with combustible materials

Shipping and Regulatory Information

Ammonium chromate is subject to strict transportation regulations due to its hazardous nature:

UN3288 Toxic solids, inorganic, n.o.s., Hazard Class: 6.1; requires labels indicating 6.1-Poisonous materials and Technical Name .

Generators of waste containing this contaminant (≥100 kg/mo) must conform with EPA regulations governing storage, transportation, treatment, and waste disposal. The compound is listed in the EPA Substance Registry System as "Ammonium chromate (7788-98-9)" .

Waste Disposal Procedures

Proper disposal of ammonium chromate waste involves chemical treatment to reduce its toxicity and environmental impact:

  • Add waste to a large volume of reducing agent solution (sodium hyposulfite, bisulfite, or ferrous salt)

  • Acidify the mixture with 3M sulfuric acid

  • Ensure complete reduction has occurred

  • Flush to drain with large volumes of water

  • Follow all applicable local and national environmental regulations

This reduction process converts the highly toxic and mobile hexavalent chromium to the less problematic trivalent form before disposal.

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